N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide

• IUPAC Name: N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C16H14Cl2FNOS/c17-14-2-1-3-15(18)13(14)10-22-9-8-20-16(21)11-4-6-12(19)7-5-11/h1-7H,8-10H2,(H,20,21)
• InChI Key: ZZZBEWJCIDMDMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCCNC(=O)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C16H14Cl2FNOS
• Molecular Weight: 358.3 g/mol

Description

N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is commonly referred to as DBT-FFB, and it is a potent inhibitor of a protein known as fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that play a role in regulating various physiological processes. Inhibition of FAAH has been shown to have potential therapeutic benefits in a range of conditions, including pain, inflammation, anxiety, and depression.

Mechanism of Action

DBT-FFB works by inhibiting the activity of N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide, which is responsible for breaking down endocannabinoids. Endocannabinoids play a role in regulating various physiological processes, including pain, inflammation, and mood. Inhibition of this compound leads to increased levels of endocannabinoids, which can have therapeutic benefits in a range of conditions.
Biochemical and Physiological Effects:
Inhibition of this compound by DBT-FFB leads to increased levels of endocannabinoids, which can have a range of physiological effects. Endocannabinoids are involved in the regulation of pain, inflammation, mood, and appetite, among other processes. DBT-FFB has been shown to reduce pain and inflammation in animal models, as well as reduce food intake and body weight.

Advantages and Limitations for Lab Experiments

DBT-FFB has several advantages for use in lab experiments. It is a potent and selective inhibitor of N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide, which allows for precise control over the inhibition of this enzyme. It also has good solubility in aqueous solutions, which makes it easy to administer to animals. However, there are also limitations to its use. DBT-FFB has a relatively short half-life in vivo, which can make dosing and administration challenging. It also has the potential to interact with other enzymes and proteins in the body, which can complicate interpretation of results.

Future Directions

There are several potential future directions for research on DBT-FFB. One area of interest is its potential use in the treatment of obesity. Further research is needed to determine the mechanisms underlying its effects on food intake and body weight, as well as its potential for use in human patients. Another area of interest is its potential use in the treatment of pain and inflammation. Further research is needed to determine its efficacy in human patients, as well as its potential for interaction with other pain medications. Overall, DBT-FFB has significant potential for use in a range of therapeutic applications, and further research is needed to fully explore its potential.

Scientific Research Applications

DBT-FFB has been the subject of extensive scientific research due to its potential therapeutic applications. Inhibition of N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide has been shown to have potential benefits in a range of conditions, including pain, inflammation, anxiety, and depression. DBT-FFB has also been investigated for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.